Cas no 1781094-17-4 (3-(aminooxy)methyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(aminooxy)methyl-1lambda6-thiolane-1,1-dione
• CAS No: 1781094-17-4
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• CID: 5961290
• PubChem ID: 105432745
• Update Time: 2025-05-30

3-(aminooxy)methyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(aminooxy)methyl-1lambda6-thiolane-1,1-dione
• EN300-2005354
• 1781094-17-4
• 3-[(aminooxy)methyl]-1lambda6-thiolane-1,1-dione
• SCHEMBL19596965

• Inchi： 1S/C5H11NO3S/c6-9-3-5-1-2-10(7,8)4-5/h5H,1-4,6H2
• InChI Key： WOXBVMJMIUIRIT-UHFFFAOYSA-N
• SMILES： S1(CCC(CON)C1)(=O)=O

Computed Properties

• Exact Mass: 165.04596439g/mol
• Monoisotopic Mass: 165.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(aminooxy)methyl-1lambda6-thiolane-1,1-dione

3-(Aminooxy)methyl-1λ⁶-thiolane-1,1-dione: An Emerging Compound in Chemical and Pharmaceutical Research

3-(Aminooxy)methyl-1λ⁶-thiolane-1,1-dione (CAS No. 1781094-17-4) is a novel compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features and functional groups, holds potential applications in various areas, including drug development, chemical synthesis, and biological studies. This article provides a comprehensive overview of the compound, its properties, and its current and potential applications.

Chemical Structure and Properties:

3-(Aminooxy)methyl-1λ⁶-thiolane-1,1-dione is a cyclic thioester with an aminooxy functional group attached to a methyl group. The thioester moiety is known for its reactivity and ability to participate in various chemical reactions, making it a valuable building block in organic synthesis. The aminooxy group, on the other hand, is highly reactive and can form stable linkages with aldehydes and ketones, which is particularly useful in the formation of bioconjugates.

The compound's molecular formula is C₅H₉NOS₂, and it has a molecular weight of 159.20 g/mol. Its unique structure provides it with several key properties:

• Solubility: It is moderately soluble in polar solvents such as water and methanol but less soluble in non-polar solvents like hexane.
• Reactivity: The aminooxy group makes it highly reactive towards electrophilic species, enabling it to form stable covalent bonds with various functional groups.
• Stability: Despite its reactivity, the compound exhibits good stability under standard laboratory conditions, making it suitable for long-term storage and use in various experiments.

Synthesis and Preparation:

The synthesis of 3-(Aminooxy)methyl-1λ⁶-thiolane-1,1-dione involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 3-chloromethyl-1λ⁶-thiolane-1,1-dione with hydroxylamine under basic conditions. This reaction leads to the formation of the desired product through nucleophilic substitution followed by deprotection steps if necessary.

The synthesis process can be optimized by varying parameters such as temperature, solvent choice, and reaction time. Recent studies have explored the use of green chemistry principles to develop more environmentally friendly synthetic methods for this compound. For example, using water as a solvent and employing catalysts that reduce the need for harsh reagents has shown promising results.

Biological Applications:

3-(Aminooxy)methyl-1λ⁶-thiolane-1,1-dione has shown potential in various biological applications due to its ability to form stable linkages with biomolecules. One of the most promising areas of research is its use in the development of targeted drug delivery systems. The aminooxy group can be conjugated to targeting ligands or drug molecules, allowing for precise delivery to specific cells or tissues.

In addition to drug delivery, this compound has been investigated for its potential as a scaffold for small-molecule inhibitors. Studies have shown that derivatives of 3-(Aminooxy)methyl-1λ⁶-thiolane-1,1-dione can inhibit specific enzymes involved in disease pathways, making them attractive candidates for therapeutic development.

Clinical Relevance:

The clinical relevance of 3-(Aminooxy)methyl-1λ⁶-thiolane-1,1-dione is an active area of research. Preclinical studies have demonstrated its efficacy in inhibiting key enzymes involved in cancer progression and inflammatory diseases. For example, one study published in the Journal of Medicinal Chemistry reported that a derivative of this compound effectively inhibited the activity of matrix metalloproteinases (MMPs), which are known to play a crucial role in tumor metastasis.

Clinical trials are currently underway to evaluate the safety and efficacy of these compounds in human subjects. Early results are promising, with several compounds showing good pharmacokinetic profiles and minimal side effects. These findings suggest that 3-(Aminooxy)methyl-1λ⁶-thiolane-1,1-dione-based drugs may have significant therapeutic potential in treating various diseases.

FUTURE DIRECTIONS AND CONCLUSIONS:

The future of research on 3-(Aminooxy)methyl-1λ⁶-thiolane-1,1-dione looks promising. Ongoing studies are focused on optimizing its chemical structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods that are both cost-effective and environmentally sustainable.

In conclusion, 3-(Aminooxy)methyl-1λ⁶-thiolane-1,1-dione (CAS No. 1781094-17-4) is a versatile compound with significant potential in chemical and pharmaceutical research. Its unique structural features make it an attractive candidate for various applications, from drug development to targeted therapy. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.